2-(2-fluorophenoxy)-N-(furan-2-ylmethyl)-N-(2-(thiophen-2-yl)ethyl)acetamide

• IUPAC Name: 2-(2-fluorophenoxy)-N-(furan-2-ylmethyl)-N-(2-thiophen-2-ylethyl)acetamide
• InChI: InChI=1S/C19H18FNO3S/c20-17-7-1-2-8-18(17)24-14-19(22)21(13-15-5-3-11-23-15)10-9-16-6-4-12-25-16/h1-8,11-12H,9-10,13-14H2
• InChI Key: NAXRFSGIJXVOEA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)OCC(=O)N(CCC2=CC=CS2)CC3=CC=CO3)F
• Molecular Formula: C19H18FNO3S
• Molecular Weight: 359.4 g/mol
• CAS No.: 1396715-99-3

Description

2-(2-fluorophenoxy)-N-(furan-2-ylmethyl)-N-(2-(thiophen-2-yl)ethyl)acetamide is a useful research compound. Its molecular formula is C19H18FNO3S and its molecular weight is 359.42. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Heteroaromatic Decarboxylative Claisen Rearrangement Reactions

Research by Craig et al. (2005) indicates that compounds with furan-2-ylmethyl and thiophen-2-ylmethyl groups undergo decarboxylative Claisen rearrangement, producing heteroaromatic products. This suggests potential synthetic utility in creating complex heterocyclic structures, potentially applicable in drug discovery and material science (Craig et al., 2005).

Chemoselective Acetylation in Drug Synthesis

Magadum and Yadav (2018) explored chemoselective acetylation using immobilized lipase, highlighting the synthesis of intermediates crucial for antimalarial drugs. This methodological approach could be relevant for modifying compounds like 2-(2-fluorophenoxy)-N-(furan-2-ylmethyl)-N-(2-(thiophen-2-yl)ethyl)acetamide in the synthesis of potentially bioactive molecules (Magadum & Yadav, 2018).

Photooxygenation and Synthesis of γ-Hydroxybutenolides

Kotzabasaki, Vassilikogiannakis, and Stratakis (2016) demonstrated the photooxygenation of thiophenyl-substituted furans, leading to γ-hydroxybutenolides. This synthesis pathway may offer insights into the reactivity of thiophen-2-yl and furan-2-ylmethyl groups under photochemical conditions, relevant for the compound (Kotzabasaki et al., 2016).

Phenothiazine-based Dye-sensitized Solar Cells

Research by Kim et al. (2011) on phenothiazine derivatives with various conjugated linkers, including furan and thiophene, for use in dye-sensitized solar cells, shows the potential of utilizing heteroaromatic compounds in solar energy conversion. This indicates the broader applicability of such structures in materials science and renewable energy technologies (Kim et al., 2011).

Gastroprotective Activity of Heteroaromatic Acetamide Derivatives

Hirakawa et al. (1998) synthesized heteroaromatic acetamide derivatives with furfurylthio and furfurylsulfinyl groups, showing histamine H2 receptor antagonistic activity and gastroprotective actions. This research suggests the therapeutic potential of structurally complex acetamides in treating gastrointestinal disorders (Hirakawa et al., 1998).